3-Amino-4-ethyl-1H-1,2,4-triazol-5-one

• IUPAC Name: 3-amino-4-ethyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C4H8N4O/c1-2-8-3(5)6-7-4(8)9/h2H2,1H3,(H2,5,6)(H,7,9)
• InChI Key: VTNOBWOXQCHLMV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=O)N
• Molecular Formula: C4H8N4O
• Molecular Weight: 128.13 g/mol

Description

3-Amino-1,2,4-triazole (also known as Amitrole) is a heterocyclic organic compound that consists of a 1,2,4-triazole substituted with an amino group. It is a competitive inhibitor of the product of the HIS3 gene, imidazoleglycerol-phosphate dehydratase. This compound is also used as a nonselective systemic triazole herbicide.

Synthesis Analysis

1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies. The synthesis of these scaffolds involves various strategies using 3-amino-1,2,4-triazole.

Molecular Structure Analysis

The molecular structure of 3-Amino-1,2,4-triazole consists of a 1,2,4-triazole ring substituted with an amino group. The structure of these derivatives was confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

1,2,4-Triazoles operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors. Synthetic methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Physical And Chemical Properties Analysis

3-Amino-1,2,4-triazole appears as colorless/white crystals or powder. It is soluble in water, methanol, ethanol, and chloroform, and sparingly soluble in ethyl acetate. It has a melting point of 157 to 159 °C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

. .

Drug Discovery

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Production of Nitrogen-Containing Heterocycles

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Inhibitor of Mitochondrial and Chloroplast Function

. This application is particularly important in the field of biochemistry and cell biology.

Cotton Defoliant

. This application is significant in the agriculture industry.

Herbicide

. This makes it valuable in controlling unwanted vegetation.

Mechanism of Action

3-Amino-1,2,4-triazole is an inhibitor of catalase, capable of inducing the compensatory mechanism for hydrogen peroxide detoxification. This mechanism involves increasing the activities of glutathione peroxidase and glutathione reductase.

Safety and Hazards

3-Amino-1,2,4-triazole is a potential occupational carcinogen. It is not used on food crops because of its carcinogenic properties. As an herbicide, it is known as aminotriazole, amitrole, or amitrol.